1-(4-Bromophenyl)-2-(4-phenylpiperazin-1-yl)ethanol

• IUPAC Name: 1-(4-bromophenyl)-2-(4-phenylpiperazin-1-yl)ethanol
• InChI: InChI=1S/C18H21BrN2O/c19-16-8-6-15(7-9-16)18(22)14-20-10-12-21(13-11-20)17-4-2-1-3-5-17/h1-9,18,22H,10-14H2
• InChI Key: PRRTWFYLGGURKN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(C2=CC=C(C=C2)Br)O)C3=CC=CC=C3
• Molecular Formula: C18H21BrN2O
• Molecular Weight: 361.3 g/mol

Description

1-(4-Bromophenyl)-2-(4-phenylpiperazin-1-yl)ethanol, also known as BPPE, is a synthetic compound that has been widely studied for its potential applications in the fields of organic synthesis and medicinal chemistry. BPPE is a structural isomer of the more commonly used 1-(4-chlorophenyl)-2-(4-phenylpiperazin-1-yl)ethanol (CPPE). Despite their structural similarity, BPPE and CPPE have distinct chemical and biological properties.

Scientific Research Applications

Synthesis Processes

• Synthesis of Related Compounds : Similar compounds to 1-(4-Bromophenyl)-2-(4-phenylpiperazin-1-yl)ethanol have been synthesized for various applications. For instance, 2-(4-((4-chlorophenyl)(phenyl)methyl)piperazin-1-yl)ethanol was prepared from related bromophenylmethyl compounds, highlighting the versatility in synthesizing structurally related chemicals for different applications (Wang Jin-peng, 2013).

Photophysical Properties

• Phthalocyanine Derivatives : Phthalocyanine derivatives modified with optically active alcohols, including those similar to 1-(4-Bromophenyl)-2-(4-phenylpiperazin-1-yl)ethanol, exhibit distinct photophysical properties. These compounds show variations in quantum yield of reactive oxygen species generation and interactions with specific cell types, suggesting potential applications in photochemical therapies and biological studies (A. A. Ramos et al., 2015).

Enantioresolution Techniques

• Separation of Enantiomers : Enantioresolution techniques have been developed for compounds structurally similar to 1-(4-Bromophenyl)-2-(4-phenylpiperazin-1-yl)ethanol. This research indicates the importance of understanding the chiral properties of such compounds, which could be crucial for their applications in medicinal chemistry (F. Ianni et al., 2020).

Analytical Techniques

• Structural and Vibrational Studies : Analytical techniques such as FT-IR, Raman spectroscopy, and UV/Vis studies have been applied to similar compounds. These methods provide insights into the structural and vibrational properties of these compounds, which are essential for understanding their chemical behavior and potential applications (M. Shundalau et al., 2019).

Bioreduction Studies

• Chemoenzymatic Synthesis : Studies on the chemoenzymatic synthesis of compounds structurally related to 1-(4-Bromophenyl)-2-(4-phenylpiperazin-1-yl)ethanol have been conducted. Such research demonstrates the potential of these compounds in the development of novel synthesis pathways, which can be crucial for pharmaceutical and chemical industries (D. González-Martínez et al., 2019).

Crystallographic Analysis

• Crystal Structures and Molecular Packing : Crystallographic analysis of compounds similar to 1-(4-Bromophenyl)-2-(4-phenylpiperazin-1-yl)ethanol reveals insights into molecular packing and structural features. This information is vital for understanding the physical properties and potential applications in material science (Fang-Fang Jian et al., 2007).